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Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Eremophilane, 8,9-secoeremophilane, and furoeremophilane sesquiterpenoids are a class of biologically active natural products. These compounds are derived from terpene biosynthesis pathways in various plants, fungi, and bacteria. Eremophilanes exhibit diverse structural variations with unique functional groups that contribute to their biological activities, including cytotoxicity, antimicrobial properties, and anti-inflammatory effects. The 8,9-secoeremophilane sesquiterpenoids represent a structural variant where the C-8 and C-9 carbon atoms are removed, leading to altered pharmacological properties compared to the parent eremophilanes. Furoeremophilanes incorporate a furo ring system into their structure, conferring additional complexity and potential for unique bioactivities. These compounds have been isolated from species such as Eremophila, a genus of plants endemic to Australia, and possess significant medicinal value due to their structural diversity and biological activities, making them important targets for drug discovery and development.
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